Cas no 549547-88-8 (5-chloro-2-iodobenzonitrile)

5-chloro-2-iodobenzonitrile structure

5-chloro-2-iodobenzonitrile structure

Product Name:5-chloro-2-iodobenzonitrile

CAS No:549547-88-8

MF:C₇H₃ClIN

MW:263.462892770767

MDL:MFCD09025675

CID:2101818

PubChem ID:11448436

Update Time:2025-04-21

5-chloro-2-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2-iodobenzonitrile
- SCHEMBL938654
- DB-306606
- SY317006
- CS-0131319
- DTXSID80466246
- Benzonitrile, 5-chloro-2-iodo-
- BS-49935
- MFCD09025675
- D87712
- 549547-88-8
- MDL： MFCD09025675
- Inchi： 1S/C7H3ClIN/c8-6-1-2-7(9)5(3-6)4-10/h1-3H
- InChI Key： JNVZEQIFNGDCMH-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1C#N)Cl

Computed Properties

Exact Mass: 262.89987g/mol
Monoisotopic Mass: 262.89987g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 23.8Å²

5-chloro-2-iodobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013025942-250mg	5-Chloro-2-iodobenzonitrile	549547-88-8	97%	250mg	$499.20	2023-09-01
Alichem	A013025942-500mg	5-Chloro-2-iodobenzonitrile	549547-88-8	97%	500mg	$782.40	2023-09-01
Alichem	A013025942-1g	5-Chloro-2-iodobenzonitrile	549547-88-8	97%	1g	$1519.80	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SQ351-1g	5-chloro-2-iodobenzonitrile	549547-88-8	95+%	1g	511.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SQ351-200mg	5-chloro-2-iodobenzonitrile	549547-88-8	95+%	200mg	179.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SQ351-50mg	5-chloro-2-iodobenzonitrile	549547-88-8	95+%	50mg	80.0CNY	2021-07-14
eNovation Chemicals LLC	Y1225473-5g	5-Chloro-2-iodobenzonitrile	549547-88-8	95%	5g	$400	2024-06-03
abcr	AB285825-1 g	5-Chloro-2-iodobenzonitrile; 98%	549547-88-8		1g	€148.50	2023-04-26
abcr	AB285825-5 g	5-Chloro-2-iodobenzonitrile; 98%	549547-88-8		5g	€432.40	2023-04-26
Fluorochem	035124-250mg	5-Chloro-2-iodobenzonitrile	549547-88-8	98%	250mg	￡18.00	2022-03-01

5-chloro-2-iodobenzonitrile Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere

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